Cas no 1245227-17-1 (Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)
1245227-17-1 structure
Product Name:Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
CAS No:1245227-17-1
MF:C12H10BrFN2O2
MW:313.122405529022
CID:1089203
PubChem ID:53429356
Update Time:2025-04-20
Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- 5-bromo-1-(3-fluorophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-bromo-1-(3-fluorophenyl)pyrazole-4-carboxylate
- 1245227-17-1
- AKOS022172562
- 5-Bromo-1-(3-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- DB-062264
- 1H-Pyrazole-4-carboxylic acid, 5-bromo-1-(3-fluorophenyl)-, ethyl ester
- ethyl5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- DTXSID30700127
-
- Inchi: 1S/C12H10BrFN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-4-8(14)6-9/h3-7H,2H2,1H3
- InChI Key: JHGLYRLEMXLTRC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 311.99097g/mol
- Monoisotopic Mass: 311.99097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.1Ų
Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188709-1g |
ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
1245227-17-1 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM188709-1g |
ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
1245227-17-1 | 95% | 1g |
$375 | 2023-02-03 | |
| Alichem | A049003351-1g |
Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
1245227-17-1 | 95% | 1g |
$400.00 | 2023-09-03 | |
| Ambeed | A213434-1g |
Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
1245227-17-1 | 95+% | 1g |
$338.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763423-1g |
Ethyl 5-bromo-1-(3-fluorophenyl)-1h-pyrazole-4-carboxylate |
1245227-17-1 | 98% | 1g |
¥2839.00 | 2024-08-09 |
Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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